Methyl 2-(thiophen-2-yl)thiazole-4-carboxylate

• IUPAC Name: methyl 2-thiophen-2-yl-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C9H7NO2S2/c1-12-9(11)6-5-14-8(10-6)7-3-2-4-13-7/h2-5H,1H3
• InChI Key: UYTRNLIPONGALL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CSC(=N1)C2=CC=CS2
• Molecular Formula: C9H7NO2S2
• Molecular Weight: 225.3 g/mol

Description

Methyl 2-(thiophen-2-yl)thiazole-4-carboxylate is a heterocyclic compound that features both a thiophene and a thiazole ring These structures are known for their significant roles in medicinal chemistry and material science due to their unique electronic properties and biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of methyl 2-(thiophen-2-yl)thiazole-4-carboxylate typically involves the condensation of thiophene derivatives with thiazole precursors. One common method is the Gewald reaction, which involves the condensation of a thiophene aldehyde with a thioamide in the presence of a base. The reaction conditions often include the use of solvents such as ethanol or methanol and temperatures ranging from room temperature to reflux conditions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: Methyl 2-(thiophen-2-yl)thiazole-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The thiazole ring can be reduced to form dihydrothiazoles.

Substitution: Electrophilic substitution reactions can occur at the thiophene ring, while nucleophilic substitution can occur at the thiazole ring.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are commonly used.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride are employed.

Substitution: Electrophilic reagents such as bromine or chlorinating agents, and nucleophilic reagents like amines or thiols, are used.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Dihydrothiazoles.

Substitution: Halogenated thiophenes and substituted thiazoles.

Scientific Research Applications

Methyl 2-(thiophen-2-yl)thiazole-4-carboxylate has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and anticancer properties.

Medicine: Explored as a candidate for drug development due to its biological activities.

Industry: Utilized in the development of organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of methyl 2-(thiophen-2-yl)thiazole-4-carboxylate involves its interaction with various molecular targets. The thiophene and thiazole rings can interact with biological macromolecules through π-π stacking and hydrogen bonding. These interactions can modulate the activity of enzymes, receptors, and other proteins, leading to various biological effects. The compound’s ability to undergo electrophilic and nucleophilic substitutions also allows it to form covalent bonds with target molecules, enhancing its biological activity.

Comparison with Similar Compounds

• Methyl 2-(thiophen-2-yl)thiazole-5-carboxylate
• Ethyl 2-(thiophen-2-yl)thiazole-4-carboxylate
• Methyl 2-(furan-2-yl)thiazole-4-carboxylate

Comparison: Methyl 2-(thiophen-2-yl)thiazole-4-carboxylate is unique due to the specific positioning of the thiophene and thiazole rings, which influences its electronic properties and reactivity. Compared to its analogs, it may exhibit different biological activities and chemical reactivity, making it a valuable compound for specific applications in medicinal chemistry and material science .